N-(2-cyanophenyl)-4-ethoxybenzamide

• IUPAC Name: N-(2-cyanophenyl)-4-ethoxybenzamide
• InChI: InChI=1S/C16H14N2O2/c1-2-20-14-9-7-12(8-10-14)16(19)18-15-6-4-3-5-13(15)11-17/h3-10H,2H2,1H3,(H,18,19)
• InChI Key: ISCMKEDQZLZCRN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C#N
• Molecular Formula: C16H14N2O2
• DSSTOX Substance ID: DTXSID40355384
• Molecular Weight: 266.29 g/mol
• CAS RN: 333442-31-2

Description

N-(2-cyanophenyl)-4-ethoxybenzamide, commonly known as NCEB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicine, agriculture, and material science. NCEB belongs to the class of benzamide derivatives and has a molecular formula of C16H15NO2.

Mechanism of Action

The mechanism of action of NCEB involves its ability to inhibit the activity of certain enzymes that play a crucial role in the growth and proliferation of cancer cells. NCEB binds to the active site of these enzymes and prevents them from functioning, thereby inhibiting the growth of cancer cells.
Biochemical and Physiological Effects
NCEB has been shown to have a range of biochemical and physiological effects on living organisms. Studies have shown that NCEB can induce cell cycle arrest, inhibit angiogenesis, and modulate the immune system. NCEB has also been found to have anti-inflammatory properties and can reduce the levels of certain inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the major advantages of using NCEB in lab experiments is its high potency and specificity towards cancer cells, which makes it an ideal candidate for anticancer drug development. However, one of the limitations of using NCEB is its poor solubility in water, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research and development of NCEB. One potential application of NCEB is in the field of nanotechnology, where it can be used as a building block for the synthesis of novel materials. NCEB can also be modified to improve its solubility and bioavailability, which can enhance its efficacy as an anticancer agent. Further studies are needed to understand the full potential of NCEB and its applications in various fields.
Conclusion
In conclusion, N-(2-cyanophenyl)-4-ethoxybenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicine, agriculture, and material science. NCEB exhibits promising anticancer activity and has a range of biochemical and physiological effects on living organisms. Further research is needed to fully understand the potential of NCEB and its applications in various fields.

Synthesis Methods

The synthesis of NCEB involves a multistep process that includes the condensation of 2-cyanophenylboronic acid with 4-ethoxybenzoyl chloride in the presence of a base such as sodium carbonate. The resulting intermediate is then subjected to reduction with a reducing agent like sodium borohydride, followed by purification using chromatography techniques. The final product obtained is NCEB in its pure form.

Scientific Research Applications

NCEB has been extensively studied in the field of medicinal chemistry due to its potential applications as an anticancer agent. Studies have shown that NCEB exhibits promising anticancer activity against various types of cancer cells, including breast cancer, lung cancer, and colon cancer. NCEB works by inhibiting the growth of cancer cells and inducing apoptosis, a process of programmed cell death.